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Compound of Interest

Compound Name: 4-Hydroxy-3-nitrobenzohydrazide

CAS No.: 39635-00-2

Cat. No.: B429518

Get Quote

Nomenclature, Synonyms, and Core
Identification
The precise identification of a chemical entity is paramount for reproducible research. 4-
Hydroxy-3-nitrobenzohydrazide is the most common and IUPAC-accepted name for the

compound of interest. However, in literature and chemical databases, various systematic

names and synonyms may be encountered.

IUPAC Name: 4-hydroxy-3-nitrobenzohydrazide

Systematic Name: Benzoic acid, 4-hydroxy-3-nitro-, hydrazide

Other Potential Synonyms: While direct synonyms are not widely cataloged due to its status

as an intermediate, variations based on the parent acid are common, such as 4-hydroxy-3-

nitrobenzoic acid hydrazide.

Understanding the nomenclature of its parent acid, 4-hydroxy-3-nitrobenzoic acid, is also

crucial. This precursor is often referred to as 3-Nitro-4-hydroxybenzoic acid.[1]
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Chemical Structure
The molecular structure forms the basis of the compound's reactivity and function. The

hydrazide moiety is a potent nucleophile, while the nitro-substituted phenolic ring influences its

electronic properties and potential for hydrogen bonding.

Caption: Chemical structure of 4-hydroxy-3-nitrobenzohydrazide.

Physicochemical Properties
A comprehensive understanding of the physicochemical properties of 4-hydroxy-3-
nitrobenzohydrazide and its key precursors is essential for designing synthetic routes and

purification strategies.

Property
4-Hydroxy-3-
nitrobenzohydrazid
e

4-Hydroxy-3-
nitrobenzoic acid

4-Hydroxy-3-
nitrobenzaldehyde

Molecular Formula C₇H₇N₃O₄ C₇H₅NO₅[1][2] C₇H₅NO₄[3]

Molecular Weight
197.15 g/mol

(Calculated)
183.12 g/mol [2][4] 167.12 g/mol

Appearance
(Predicted) Yellow to

brown solid

Yellow to light brown

powder[5]

Yellow-brown to

brown powder[6]

Melting Point Not available 183-186 °C[5] 140-142 °C[6]

CAS Number Not widely assigned 616-82-0[2][4] 3011-34-5[6]

Synthesis and Experimental Protocols
4-Hydroxy-3-nitrobenzohydrazide is not typically available off-the-shelf and must be

synthesized. The most logical and field-proven approach involves a multi-step synthesis

starting from a common commercial material, 4-hydroxybenzoic acid or its esters.

Rationale for Synthetic Strategy
The synthetic pathway is designed for efficiency and control.
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Nitration: The introduction of the nitro group is a critical step. Performing this on the 4-

hydroxybenzoic acid scaffold directs the nitration to the 3-position due to the activating and

ortho-, para-directing effect of the hydroxyl group and the meta-directing effect of the

carboxylic acid.

Esterification: The carboxylic acid is converted to an ester. This is a crucial activation step

because esters are significantly more reactive towards nucleophilic acyl substitution with

hydrazine than the corresponding carboxylic acids. Direct reaction of the acid with hydrazine

can lead to salt formation and undesirable side reactions.

Hydrazinolysis: The ester is reacted with hydrazine hydrate. This is a standard and high-

yielding method for the formation of hydrazides, driven by the high nucleophilicity of

hydrazine.

Synthetic Workflow Diagram

4-Hydroxy-3-nitro-
benzohydrazide

Condensation
(e.g., EtOH, cat. Acid)
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(R-CHO / R-CO-R')
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Product Library

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 4-Hydroxy-3-nitrobenzoic acid [webbook.nist.gov]

2. 4-Hydroxy-3-nitrobenzoic acid | C7H5NO5 | CID 12033 - PubChem
[pubchem.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b429518/docs?utm_src=pdf-body-img#3-nitro-4-hydroxybenzoic-acid-hydrazide-synonyms
https://www.benchchem.com/product/b429518?utm_src=pdf-custom-synthesis#bc-rfq
https://webbook.nist.gov/cgi/cbook.cgi?ID=C616820&Mask=80
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-nitrobenzoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Hydroxy-3-nitrobenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b429518?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. 4-Hydroxy-3-nitrobenzaldehyde | C7H5NO4 | CID 18169 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. 4-Hydroxy-3-nitrobenzoic acid 98 616-82-0 [sigmaaldrich.com]

5. 4-Hydroxy-3-nitrobenzoic acid | 616-82-0 [chemicalbook.com]

6. 4-Hydroxy-3-nitrobenzaldehyde | 3011-34-5 [chemicalbook.com]

To cite this document: BenchChem. [3-nitro-4-hydroxybenzoic acid hydrazide synonyms].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b429518/docs#3-nitro-4-hydroxybenzoic-acid-
hydrazide-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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